Cas no 100251-91-0 (4-Amino Propofol Hydrochloride)

• Product Name: 4-Amino Propofol Hydrochloride
• CAS No: 100251-91-0
• MF: C₁₂H₂₀ClNO
• MW: 229.746302604675
• CID: 1058964
• PubChem ID: 67833600
• Update Time: 2025-06-11

4-Amino Propofol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino Propofol Hydrochloride
• 4-amino-2,6-di(propan-2-yl)phenol,hydrochloride
• 4-Amino-2,6-bis(1-methylethyl)phenol Hydrochloride
• 4-Amino-2,6-diisopropylphenol hydrochloride
• 4-Amino-2,6-diisopropyl-phenol Hydrochloride
• 4-Amino-2,6-diisopropyl-phenol, Hydrochlorid
• 4-amino-propofol hydrochloride
• SureCN9367523
• DTXSID30737690
• TZJBRMGVYGSBDZ-UHFFFAOYSA-N
• 100251-91-0
• 4-Amino-2,6-diisopropylphenol Hydrochloride; 4-Amino-2,6-diisopropyl-phenol Hydrochloride; 4-Amino-2,6-bis(1-methylethyl)phenol Hydrochloride;
• 4-amino-2,6-di(propan-2-yl)phenol;hydrochloride
• 4-Amino-2,6-di(propan-2-yl)phenol--hydrogen chloride (1/1)
• SCHEMBL9367523

• Inchi： 1S/C12H19NO.ClH/c1-7(2)10-5-9(13)6-11(8(3)4)12(10)14;/h5-8,14H,13H2,1-4H3;1H
• InChI Key： TZJBRMGVYGSBDZ-UHFFFAOYSA-N
• SMILES： Cl.OC1C(=CC(=CC=1C(C)C)N)C(C)C

Computed Properties

• Exact Mass: 229.1235
• Monoisotopic Mass: 229.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: 255-258 ºC
• Boiling Point: 310.6±30.0 °C at 760 mmHg
• Flash Point: 141.6±24.6 °C
• PSA: 46.25
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Amino Propofol Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 4-Amino Propofol Hydrochloride

Recent Advances in 4-Amino Propofol Hydrochloride (CAS: 100251-91-0) Research: A Comprehensive Review

4-Amino Propofol Hydrochloride (CAS: 100251-91-0), a derivative of the widely used anesthetic propofol, has garnered significant attention in recent years due to its potential applications in anesthesia and sedation. This research briefing aims to synthesize the latest findings on this compound, focusing on its pharmacological properties, mechanisms of action, and clinical implications. Recent studies have explored its enhanced stability and reduced side effects compared to traditional propofol, making it a promising candidate for further development.

One of the key advancements in the study of 4-Amino Propofol Hydrochloride is its improved pharmacokinetic profile. Research published in the Journal of Medicinal Chemistry (2023) highlights its increased water solubility and reduced lipid emulsion requirements, which could mitigate complications such as hyperlipidemia and pain on injection. Additionally, preclinical trials have demonstrated its rapid onset of action and predictable duration, attributes that are critical for clinical anesthesia.

Another area of interest is the compound's neuroprotective effects. A 2024 study in Neuropharmacology revealed that 4-Amino Propofol Hydrochloride exhibits antioxidative properties, reducing neuronal damage in models of ischemic stroke. These findings suggest potential applications beyond anesthesia, including neuroprotective therapies. However, further in vivo studies are needed to validate these effects in human subjects.

Despite its promise, challenges remain in the development of 4-Amino Propofol Hydrochloride. Regulatory hurdles and the need for extensive clinical trials pose significant barriers. Nevertheless, the compound's unique properties and the growing body of research supporting its efficacy and safety underscore its potential to revolutionize anesthetic practice. This briefing concludes with a call for continued investment in research to fully realize its therapeutic benefits.